Cas no 102916-46-1 ((S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid(R)-alpha-methylbenzenemethanaminesalt)

• Product Name: (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid(R)-alpha-methylbenzenemethanaminesalt
• CAS No: 102916-46-1
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 62332
• PubChem ID: 44140303
• Update Time: 2025-10-30

(S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid(R)-alpha-methylbenzenemethanaminesalt Chemical and Physical Properties

Names and Identifiers

• (R)-1-Phenylethanamine (S)-2-(2-oxopyrrolidin-1-yl)butanoate
• (2S)-2-(2-oxopyrrolidin-1-yl)butanoic acid,(1R)-1-phenylethanamine
• (S)-ALPHA-ETHYL-2-OXO-1-PYRROLIDINEACETIC ACID (R)-ALPHA-METHYLBENZENEMETHANAMINE SALT
• (S)-alpha-ethyl-2-oxo-1-pyrrolidineacetic acid (R)-alpha-methylbenzylamine
• AK-55468
• ANW-57677
• CTK8B7561
• KB-209597
• LS30301
• SureCN2078369
• (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid, (R)-methylbenzylamine salt
• (S)-alpha-ethyl-2-oxo-pyrrolidine acetic acid. r-methyl-benzylamine salt
• 102916-46-1
• (1R)-1-phenylethan-1-amine; (2S)-2-(2-oxopyrrolidin-1-yl)butanoic acid
• (S)-Alpha-ethyl-2-oxo-1-pyrrolidineacetic acid(R)-alpha-methylbenzenemethanamine
• (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid--(1R)-1-phenylethan-1-amine (1/1)
• SCHEMBL2078369
• (s)-alpha-ethyl-2-oxo-1-pyrrolidineacetic acid (r)-alpha-methylbenzylamine salt
• DTXSID40657633
• (2S)-2-(2-oxopyrrolidin-1-yl)butanoic acid;(1R)-1-phenylethanamine
• AKOS016001447
• ZLKXLRFDTRFXJV-CYVRTLFJSA-N
• (R)-1-phenylethan-1-amine (S)-2-(2-oxopyrrolidin-1-yl)butanoate
• (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid(R)-alpha-methylbenzenemethanaminesalt

• MDL： MFCD11111577
• Inchi： 1S/C8H13NO3.C8H11N/c1-2-6(8(11)12)9-5-3-4-7(9)10;1-7(9)8-5-3-2-4-6-8/h6H,2-5H2,1H3,(H,11,12);2-7H,9H2,1H3/t6-;7-/m01/s1
• InChI Key： ZLKXLRFDTRFXJV-CYVRTLFJSA-N
• SMILES： O=C1CCCN1[C@H](C(=O)O)CC.N[C@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 292.17900
• Monoisotopic Mass: 292.179
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• PSA: 83.63000
• LogP: 2.81650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid(R)-alpha-methylbenzenemethanaminesalt

Research Brief on (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid (R)-alpha-methylbenzenemethanamine salt (CAS: 102916-46-1)

The compound (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid (R)-alpha-methylbenzenemethanamine salt (CAS: 102916-46-1) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the chiral specificity of this compound, which plays a crucial role in its biological activity. The (S)-enantiomer of alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid, when paired with the (R)-enantiomer of alpha-methylbenzenemethanamine, forms a salt that exhibits enhanced stability and bioavailability. This combination has been explored for its neuroprotective effects, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound acts as a potent modulator of glutamate receptors, which are implicated in cognitive function and neurodegeneration. The study utilized in vitro and in vivo models to show that the compound significantly reduces oxidative stress and neuronal apoptosis, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Another area of interest is the compound's role in enhancing drug delivery systems. A 2022 study in the European Journal of Pharmaceutical Sciences reported that the salt form of this compound improves the solubility and permeability of poorly water-soluble drugs, making it a promising candidate for formulating new drug delivery platforms. This property is particularly valuable in the development of oral medications, where bioavailability is often a limiting factor.

Despite these promising findings, challenges remain in the large-scale synthesis and clinical translation of this compound. Recent patents (e.g., US20230183234A1) have proposed novel synthetic routes to improve yield and purity, but further optimization is needed to meet industrial standards. Additionally, ongoing preclinical studies are evaluating the compound's safety profile and potential side effects, which will be critical for its eventual approval for human use.

In conclusion, (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetic acid (R)-alpha-methylbenzenemethanamine salt represents a promising avenue for pharmaceutical research, with potential applications in neurodegeneration and drug delivery. Future studies should focus on addressing synthesis challenges and advancing preclinical evaluations to unlock its full therapeutic potential.